Cas no 90264-18-9 (4-Quinolinecarbonitrile, 2-bromo-, 1-oxide)

• Product Name: 4-Quinolinecarbonitrile, 2-bromo-, 1-oxide
• CAS No: 90264-18-9
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 790685
• PubChem ID: 71429535
• Update Time: 2025-04-19

4-Quinolinecarbonitrile, 2-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonitrile, 2-bromo-, 1-oxide
• 2-bromo-1-oxidoquinolin-1-ium-4-carbonitrile
• DTXSID50848212
• 90264-18-9
• 2-Bromo-1-oxo-1lambda~5~-quinoline-4-carbonitrile

• Inchi： 1S/C10H5BrN2O/c11-10-5-7(6-12)8-3-1-2-4-9(8)13(10)14/h1-5H
• InChI Key： ZCUHDKXJTDNGGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C2C=CC=CC2=[N+]1[O-]

Computed Properties

• Exact Mass: 247.95853g/mol
• Monoisotopic Mass: 247.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.2Ų